Cas no 84750-88-9 (Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%))

• Product Name: Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%)
• CAS No: 84750-88-9
• MF: C₁₄H₆F₂₀O₄
• MW: 618.163115024567
• MDL: MFCD00236606
• CID: 90891
• PubChem ID: 2737119
• Update Time: 2025-06-14

Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) Chemical and Physical Properties

Names and Identifiers

• Dimethyl perfluoro-1,10-decanedicarboxylate
• Eicosafluorododecanedioic acid dimethyl ester~Perfluoro-1,10-decanedicarboxylic acid dimethyl ester
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluorododecanedioate
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosakis(fluoranyl)dodecanedioate
• SCHEMBL517251
• GHVIUCXUOSDTBP-UHFFFAOYSA-N
• Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%)
• 84750-88-9
• MFCD00236606
• DTXSID70371850
• AKOS015852896
• Dimethyl perfluoro-1,12-decanedioate
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluorododecanedioic acid dimethyl ester
• Dimethyl perfluorodecane-1,10-dicarboxylate
• Eicosafluorododecanedioic acid dimethyl ester, Perfluoro-1,10-decanedicarboxylic acid dimethyl ester
• CS-0330925
• A840902
• FT-0625092
• Eicosafluorododecanedioic acid dimethyl ester
• Dimethylperfluorodecane-1,10-dicarboxylate
• DB-056819
• 1,12-Dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluorododecanedioate; Dimethyl Perfluorododecanedioate

• MDL： MFCD00236606
• Inchi： 1S/C14H6F20O4/c1-37-3(35)5(15,16)7(19,20)9(23,24)11(27,28)13(31,32)14(33,34)12(29,30)10(25,26)8(21,22)6(17,18)4(36)38-2/h1-2H3
• InChI Key： GHVIUCXUOSDTBP-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 617.99500
• Monoisotopic Mass: 617.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless melt or solid
• Density: 1.6±0.1 g/cm3
• Melting Point: 31-38°C
• Boiling Point: 280.6±35.0 °C at 760 mmHg
• Flash Point: 119.7±20.8 °C
• PSA: 52.60000
• LogP: 5.68540
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%)

Recent Advances in the Application of Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) (CAS: 84750-88-9) in Chemical Biology and Pharmaceutical Research

Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) (CAS: 84750-88-9) is a fluorinated dicarboxylate ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its perfluorinated carbon chain and ester functionalities, exhibits remarkable stability, hydrophobicity, and resistance to degradation, making it a valuable building block for advanced materials and bioactive molecules. Recent studies have explored its utility in drug delivery systems, surface modification, and as a precursor for fluorinated polymers with tailored properties.

One of the most notable advancements in the application of Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) is its role in the development of fluorinated drug delivery systems. Researchers have leveraged its hydrophobic and lipophobic characteristics to design nanoparticles and micelles capable of encapsulating poorly soluble drugs, thereby enhancing their bioavailability and targeted delivery. A 2023 study published in the Journal of Controlled Release demonstrated that fluorinated micelles derived from this compound exhibited prolonged circulation times and reduced uptake by the reticuloendothelial system, leading to improved therapeutic outcomes in preclinical models of cancer.

In addition to drug delivery, Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) has been employed in surface modification technologies. Its ability to form stable, low-energy surfaces has been exploited to create anti-fouling coatings for medical devices and implants. A recent investigation highlighted in ACS Applied Materials & Interfaces revealed that surfaces coated with fluorinated polymers derived from this compound significantly reduced protein adsorption and bacterial adhesion, thereby minimizing the risk of infections and improving the longevity of biomedical devices.

Furthermore, the compound's utility as a precursor for fluorinated polymers has been a focal point of recent research. Fluorinated polymers synthesized from Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) exhibit exceptional chemical resistance, thermal stability, and low dielectric constants, making them ideal candidates for applications in flexible electronics, protective coatings, and high-performance materials. A 2024 study in Macromolecules detailed the synthesis of a novel fluorinated elastomer with superior mechanical properties and environmental stability, underscoring the compound's versatility in polymer chemistry.

Despite these promising developments, challenges remain in the large-scale production and purification of Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%). The ~90% purity specification indicates the presence of impurities that may influence its performance in certain applications. Ongoing research aims to optimize synthetic protocols and purification techniques to achieve higher purity grades while maintaining cost-effectiveness. Collaborative efforts between academia and industry are expected to address these challenges and unlock the full potential of this compound.

In conclusion, Dimethyl Perfluoro-1,10-decanedicarboxylate (~90%) (CAS: 84750-88-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in drug delivery, surface modification, and polymer synthesis highlight its broad utility and potential to drive innovation in these fields. Future research should focus on overcoming production challenges and expanding its applicability to emerging technologies, ensuring its continued relevance in advancing scientific and industrial progress.